2-(5-methylpyridin-3-yl)prop-2-en-1-ol
Overview
Description
2-(5-methylpyridin-3-yl)prop-2-en-1-ol, more commonly known as Methylpyridinol, is an organic compound with a diverse range of applications. It is a derivative of pyridine and is used in the synthesis of a variety of chemical compounds. It has been studied for its potential to be used as an antifungal, anti-inflammatory, and analgesic agent and is currently being investigated for its potential use in medical and pharmaceutical applications.
Scientific Research Applications
Methylpyridinol has been studied for its potential to be used as an antifungal, anti-inflammatory, and analgesic agent. It has been shown to possess strong antifungal activity against the human pathogenic fungus Candida albicans. It has also been found to possess anti-inflammatory and analgesic properties, which could make it a potential treatment for arthritis and other inflammatory conditions.
Mechanism of Action
Methylpyridinol has been shown to inhibit the growth of C. albicans by interfering with the cell membrane and disrupting the cell wall. It has also been found to inhibit the production of inflammatory mediators, such as prostaglandins and leukotrienes, and to reduce the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects
Methylpyridinol has been found to possess strong antifungal and anti-inflammatory properties, making it a potential treatment for fungal infections and inflammatory conditions. It has also been shown to possess analgesic properties, making it a potential treatment for pain.
Advantages and Limitations for Lab Experiments
Methylpyridinol is a relatively inexpensive and easily accessible compound, making it a good choice for laboratory experiments. It has also been found to possess strong antifungal, anti-inflammatory, and analgesic properties, making it a potential treatment for a variety of conditions. However, the exact mechanism of action of Methylpyridinol is still unclear and further research is needed to fully understand its effects.
Future Directions
Further research is needed to fully understand the mechanism of action of Methylpyridinol and to identify its potential applications in medical and pharmaceutical contexts. Additionally, further research is needed to explore the potential of Methylpyridinol as a treatment for fungal infections, inflammation, and pain. Additionally, further research is needed to develop more efficient and cost-effective methods of synthesizing Methylpyridinol. Finally, further research is needed to explore the potential of Methylpyridinol as a treatment for other conditions, such as cancer and neurological disorders.
Synthesis Methods
Methylpyridinol can be synthesized through the reaction of pyridine and prop-2-en-1-ol in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is conducted in a polar solvent such as methanol or ethanol and yields the desired product in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-methylpyridin-3-yl)prop-2-en-1-ol involves the condensation of 5-methyl-3-pyridinol with acrolein followed by reduction of the resulting enone.", "Starting Materials": [ "5-methyl-3-pyridinol", "Acrolein", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: Mix 5-methyl-3-pyridinol and acrolein in methanol and heat the mixture under reflux for 24 hours.", "Step 2: Cool the reaction mixture and add sodium borohydride slowly with stirring until the reaction is complete.", "Step 3: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain the desired product." ] } | |
CAS RN |
2763760-45-6 |
Molecular Formula |
C9H11NO |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
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